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Compound of Interest

Compound Name:
[4-(Aminomethyl)oxan-4-

yl]methanol

Cat. No.: B1291429 Get Quote

CAS Number: 959238-22-3

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of [4-(Aminomethyl)oxan-4-
yl]methanol, a versatile building block in medicinal chemistry. The document details its

chemical and physical properties, safety information, and its emerging role in the development

of novel therapeutics, supported by available data and relevant scientific context.

Core Compound Properties
[4-(Aminomethyl)oxan-4-yl]methanol, also known as [4-(aminomethyl)tetrahydro-2H-pyran-

4-yl]methanol, is a bifunctional organic molecule featuring a primary amine and a primary

alcohol attached to a central tetrahydropyran ring. This unique structure makes it a valuable

scaffold for introducing hydrophilicity and providing multiple points for chemical modification in

drug design.

Chemical and Physical Data
The fundamental properties of [4-(Aminomethyl)oxan-4-yl]methanol are summarized in the

table below.
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Property Value Reference

CAS Number 959238-22-3 [1][2][3]

IUPAC Name
[4-(aminomethyl)oxan-4-

yl]methanol
[1][4]

Synonyms

[4-(aminomethyl)tetrahydro-

2H-pyran-4-yl]methanol, 4-

(Aminomethyl)tetrahydro-2H-

pyran-4-methanol

[3][5]

Molecular Formula C₇H₁₅NO₂ [1][3][4]

Molecular Weight 145.20 g/mol [4]

Appearance White to off-white solid [5]

Purity Typically ≥95% [1]

InChI
1S/C7H15NO2/c8-5-7(6-9)1-3-

10-4-2-7/h9H,1-6,8H2
[4]

InChI Key
HVINWRIEIUOYJJ-

UHFFFAOYSA-N
[1][4]

Canonical SMILES NCC1(CO)CCOCC1 [1]

Storage Temperature 2-8°C [5]

Safety and Handling
[4-(Aminomethyl)oxan-4-yl]methanol is classified as an irritant. Appropriate personal

protective equipment (PPE), including gloves, eye protection, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area.
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Hazard Statement Description

H315 Causes skin irritation.

H318 / H319
Causes serious eye damage / serious eye

irritation.

H335 May cause respiratory irritation.

Data sourced from supplier safety data sheets.

Synthesis and Manufacturing
While a specific, detailed experimental protocol for the synthesis of [4-(Aminomethyl)oxan-4-
yl]methanol is not readily available in public literature, a general synthetic approach can be

inferred from the synthesis of structurally related compounds. A plausible synthetic route is

outlined below.
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Hypothetical Synthetic Pathway

Tetrahydro-4H-pyran-4-one

4-cyano-tetrahydro-2H-pyran-4-carbonitrile

Cyanation

Ester Intermediate

Esterification

[4-(aminomethyl)tetrahydro-2H-pyran-4-yl]methanol

Reduction of nitrile and ester

[4-(Aminomethyl)oxan-4-yl]methanol

Purification
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Drug Discovery Workflow

[4-(Aminomethyl)oxan-4-yl]methanol

Amine Functionalization
(e.g., amide coupling, reductive amination)

Alcohol Functionalization
(e.g., etherification, esterification)

Combinatorial Library Synthesis

High-Throughput Screening
(e.g., kinase activity assays)

Hit-to-Lead Optimization

Lead Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: [4-(Aminomethyl)oxan-4-
yl]methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291429#4-aminomethyl-oxan-4-yl-methanol-cas-
number-959238-22-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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